3-Ethyl-1-vinylimidazolium Bis(trifluoromethanesulfonyl)imide

• IUPAC Name: bis(trifluoromethylsulfonyl)azanide;1-ethenyl-3-ethylimidazol-3-ium
• InChI: InChI=1S/C7H11N2.C2F6NO4S2/c1-3-8-5-6-9(4-2)7-8;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h3,5-7H,1,4H2,2H3;/q+1;-1
• InChI Key: DFGRLSLTNVNMEM-UHFFFAOYSA-N
• Canonical SMILES: CC[N+]1=CN(C=C1)C=C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
• Molecular Formula: C9H11F6N3O4S2
• Related CAS: 204854-22-8
• Molecular Weight: 403.3 g/mol
• CAS RN: 319476-28-3

Description

3-Ethyl-1-vinylimidazolium Bis(trifluoromethanesulfonyl)imide is a type of ionic liquid. It is colorless to almost colorless clear liquid. The molecular formula is C9H11F6N3O4S2 and the molecular weight is 403.31.

Synthesis Analysis

The synthesis of similar ionic liquids often involves a polymerization route, such as the polymerization of 1-vinylimidazolium with subsequent anion exchange.

Molecular Structure Analysis

The molecular structure of 3-Ethyl-1-vinylimidazolium Bis(trifluoromethanesulfonyl)imide has been analyzed using density functional theory (DFT) and molecular dynamics based on classical force field.

Physical And Chemical Properties Analysis

This compound is a liquid at 20°C. It has a melting point of 18°C, a specific gravity of 1.52, and a refractive index of 1.44.

Scientific Research Applications

Water Treatment

. The compound’s ability to form polymers that can adsorb pollutants like methyl blue and chromium ions [Cr(VI)] makes it valuable for water purification processes.

Energy Storage

. Its high ionic conductivity and thermal stability are key properties that make it suitable for use in high-performance batteries.

Solar Cells

. These electrolytes, synthesized without volatile organic solvents, contribute to the efficiency and stability of DSSCs.

Polymer Synthesis

. These polymers are significant for their potential applications in various fields, including electronics and materials science.

Catalysis

.

Mechanism of Action

Target of Action

It serves as a solvent and electrolyte in electrochemical synthesis, energy storage, and sensing .

Mode of Action

As an ionic liquid, 3-Ethyl-1-vinylimidazolium Bis(trifluoromethanesulfonyl)imide interacts with its targets by facilitating the conduction of ions. This property is crucial in electrochemical applications, where it promotes various chemical reactions .

Biochemical Pathways

It plays a significant role in the pathways of electrochemical reactions by acting as a medium for ion conduction .

Result of Action

In electrochemical applications, its use can lead to the successful conduction of ions, facilitating various chemical reactions .

Action Environment

The action, efficacy, and stability of 3-Ethyl-1-vinylimidazolium Bis(trifluoromethanesulfonyl)imide can be influenced by environmental factors such as temperature and humidity. For instance, it should be stored under inert gas and away from moisture .

Safety and Hazards

3-Ethyl-1-vinylimidazolium Bis(trifluoromethanesulfonyl)imide can cause skin and eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if irritation persists.

Future Directions

Ionic liquids like 3-Ethyl-1-vinylimidazolium Bis(trifluoromethanesulfonyl)imide are being explored for use in next-generation Li-ion battery electrolytes. They are also being studied for their potential in the fabrication of quasi-solid-state Dye-Sensitized Solar Cells (DSSCs).

Q & A

Q1: How does Poly(3-ethyl-1-vinylimidazolium bis(trifluoromethanesulfonyl)imide) interact with methyl blue and chromium ions to facilitate their removal from water?

A1: The hydrophobic nature of Poly(3-ethyl-1-vinylimidazolium bis(trifluoromethanesulfonyl)imide) (PVI-TFSI) plays a key role in its interaction with both methyl blue and chromium ions. The research indicates that the adsorption mechanism for both substances follows the Langmuir adsorption model []. This suggests that adsorption occurs at specific homogeneous sites on the PVI-TFSI surface. While the exact nature of these interactions requires further investigation, it's plausible that a combination of electrostatic and hydrophobic interactions contributes to the adsorption process. The imidazolium cations and bis(trifluoromethanesulfonyl)imide anions within PVI-TFSI likely interact with the charged groups present in both methyl blue (a cationic dye) and chromium ions. Additionally, the hydrophobic backbone of PVI-TFSI could interact favorably with the aromatic rings of methyl blue, further enhancing its adsorption.

Q2: What are the reported adsorption capacities of Poly(3-ethyl-1-vinylimidazolium bis(trifluoromethanesulfonyl)imide) for methyl blue and chromium ions, and what does this suggest about its potential for water treatment?

A2: The research reports a maximum adsorption capacity of 476.2 mg/g for methyl blue and 17.9 mg/g for chromium ions (Cr(VI)) with PVI-TFSI []. These values highlight the material's potential for effectively removing both organic dyes and heavy metal ions from contaminated water. The significantly higher adsorption capacity for methyl blue compared to chromium ions could be attributed to the aforementioned hydrophobic interactions between PVI-TFSI and the dye molecule. This difference in adsorption capacities emphasizes the importance of considering the specific contaminants and their properties when designing water treatment strategies using materials like PVI-TFSI.